Cas no 1696516-23-0 (1-(5-chlorothiophen-3-yl)-2-(piperidin-2-yl)ethan-1-one)

• Product Name: 1-(5-chlorothiophen-3-yl)-2-(piperidin-2-yl)ethan-1-one
• CAS No: 1696516-23-0
• MF: C₁₁H₁₄ClNOS
• MW: 243.752960681915
• CID: 6032237
• PubChem ID: 105557401
• Update Time: 2025-11-05

1-(5-chlorothiophen-3-yl)-2-(piperidin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophen-3-yl)-2-(piperidin-2-yl)ethan-1-one
• Ethanone, 1-(5-chloro-3-thienyl)-2-(2-piperidinyl)-
• 1696516-23-0
• EN300-1126433

• Inchi： 1S/C11H14ClNOS/c12-11-5-8(7-15-11)10(14)6-9-3-1-2-4-13-9/h5,7,9,13H,1-4,6H2
• InChI Key： LAMUTLZCPMLSME-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=C(Cl)SC=1)CC1CCCCN1

Computed Properties

• Exact Mass: 243.0484629g/mol
• Monoisotopic Mass: 243.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Boiling Point: 368.6±27.0 °C(Predicted)
• pka: 9.58±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-chlorothiophen-3-yl)-2-(piperidin-2-yl)ethan-1-one

Research Brief on 1-(5-chlorothiophen-3-yl)-2-(piperidin-2-yl)ethan-1-one (CAS: 1696516-23-0): Recent Advances and Applications

1-(5-Chlorothiophen-3-yl)-2-(piperidin-2-yl)ethan-1-one (CAS: 1696516-23-0) is a structurally unique compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This molecule combines a chlorothiophene moiety with a piperidine-derived ketone, offering a versatile scaffold for drug discovery and biological probe development. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the context of central nervous system (CNS) targeting agents and enzyme modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a precursor for dopamine receptor ligands. Researchers demonstrated that structural modifications of the piperidine ring could significantly alter binding affinity to D2-like receptors, suggesting potential applications in neuropsychiatric drug development. The chlorothiophene component was found to contribute to improved blood-brain barrier penetration, while the ketone functionality allowed for further derivatization through reductive amination or nucleophilic addition reactions.

In parallel research, the compound has shown promise as a building block for protease inhibitors. Molecular docking studies revealed that the 1-(5-chlorothiophen-3-yl)-2-(piperidin-2-yl)ethan-1-one scaffold can adopt conformations that effectively occupy the S1' pocket of certain cysteine proteases. This finding, reported in Bioorganic & Medicinal Chemistry Letters, has spurred interest in developing new antiviral and anticancer agents based on this structural motif.

Recent synthetic methodology developments have significantly improved access to this compound. A 2024 publication in Organic Process Research & Development described a scalable, enantioselective route to 1696516-23-0 using asymmetric hydrogenation of a corresponding enamine precursor. This advancement addresses previous challenges in obtaining the compound in optically pure form, which is crucial for biological applications where stereochemistry plays a determining role in activity.

Pharmacokinetic studies of derivatives containing this core structure have revealed favorable drug-like properties. The chlorothiophene moiety appears to confer metabolic stability while maintaining acceptable solubility profiles. These characteristics, combined with the synthetic versatility of the compound, position 1-(5-chlorothiophen-3-yl)-2-(piperidin-2-yl)ethan-1-one as a valuable scaffold for future medicinal chemistry campaigns targeting various disease areas.

Ongoing research is exploring the compound's potential in fragment-based drug discovery. Its moderate molecular weight (MW ≈ 243.7) and balanced lipophilicity (clogP ≈ 2.1) make it an attractive starting point for structure-activity relationship studies. Several pharmaceutical companies have included derivatives of this scaffold in their screening libraries, reflecting the growing industrial interest in this chemical space.